Cas no 2680672-03-9 (Benzyl 8-bromo-7-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Benzyl 8-bromo-7-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2680672-03-9
• MF: C₁₈H₁₈BrNO₂
• MW: 360.245024204254
• CID: 5621049
• PubChem ID: 165924407
• Update Time: 2025-06-07

Benzyl 8-bromo-7-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 8-bromo-7-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate
• EN300-28299754
• 2680672-03-9
• Benzyl 8-bromo-7-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C18H18BrNO2/c1-13-9-10-15-8-5-11-20(17(15)16(13)19)18(21)22-12-14-6-3-2-4-7-14/h2-4,6-7,9-10H,5,8,11-12H2,1H3
• InChI Key： RWCIMLRZDROHRA-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC2=C1N(C(=O)OCC1C=CC=CC=1)CCC2

Computed Properties

• Exact Mass: 359.05209g/mol
• Monoisotopic Mass: 359.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 8-bromo-7-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate

Benzyl 8-bromo-7-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680672-03-9): A Comprehensive Overview

Benzyl 8-bromo-7-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680672-03-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of Benzyl 8-bromo-7-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate is characterized by a tetrahydroquinoline core with specific substituents. The presence of the bromo and methyl groups at the 8th and 7th positions, respectively, along with the benzyl ester group at the 1st position, imparts unique physical and chemical properties to this molecule. These structural features are crucial for its biological activity and potential pharmaceutical applications.

The synthesis of Benzyl 8-bromo-7-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate involves a series of well-defined chemical reactions. One common approach is the condensation of an appropriate amine with a benzyl ester derivative followed by bromination and methylation steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, the use of transition metal catalysts and green solvents has significantly improved the yield and purity of the final product.

In terms of biological properties, Benzyl 8-bromo-7-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate has shown promising activity in various biological assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For example, it has been reported to exhibit potent inhibitory effects on kinases and proteases, which are key targets in cancer and inflammatory diseases. These findings have sparked interest in exploring its therapeutic potential for treating these conditions.

Recent research has also focused on the pharmacokinetic and pharmacodynamic properties of Benzyl 8-bromo-7-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects without causing significant side effects.

Furthermore, the safety profile of Benzyl 8-bromo-7-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate has been evaluated in various preclinical models. Toxicity studies have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile makes it a promising candidate for further clinical development.

In addition to its potential as a therapeutic agent, Benzyl 8-bromo-7-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate has also been explored for its use as a research tool in biochemical and cellular studies. Its ability to selectively modulate specific biological pathways makes it a valuable probe for investigating disease mechanisms and validating therapeutic targets.

The ongoing research on Benzyl 8-bromo-7-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate is driven by its potential to address unmet medical needs in areas such as cancer and inflammatory diseases. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical stages of development.

In conclusion, Benzyl 8-bromo-7-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680672-03-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a potential therapeutic agent.